Cas no 62908-45-6 (1,2-Propanediol, 3-propoxy-, dinitrate)

• Product Name: 1,2-Propanediol, 3-propoxy-, dinitrate
• CAS No: 62908-45-6
• MF: C₆H₁₆N₂O₉
• MW: 260.199242591858
• CID: 428927
• PubChem ID: 71381890
• Update Time: 2025-04-19

1,2-Propanediol, 3-propoxy-, dinitrate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-propoxy-, dinitrate
• nitric acid,3-propoxypropane-1,2-diol
• 62908-45-6
• DTXSID00804308
• Nitric acid--3-propoxypropane-1,2-diol (2/1)

• Inchi： 1S/C6H14O3.2HNO3/c1-2-3-9-5-6(8)4-7;2*2-1(3)4/h6-8H,2-5H2,1H3;2*(H,2,3,4)
• InChI Key： KABVEJXLTKDQDH-UHFFFAOYSA-N
• SMILES： O(CCC)CC(CO)O.O[N+](=O)[O-].O[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.08558
• Monoisotopic Mass: 260.08558009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 176.43